Cas no 923138-49-2 (N-(2-fluorophenyl)methylpiperidine-4-carboxamide)

• Product Name: N-(2-fluorophenyl)methylpiperidine-4-carboxamide
• CAS No: 923138-49-2
• MF: C₁₃H₁₇FN₂O
• MW: 236.285286664963
• MDL: MFCD08444682
• CID: 5234290
• Update Time: 2025-05-25

N-(2-fluorophenyl)methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-[(2-fluorophenyl)methyl]-
• N-(2-fluorophenyl)methylpiperidine-4-carboxamide

• MDL： MFCD08444682
• Inchi： 1S/C13H17FN2O/c14-12-4-2-1-3-11(12)9-16-13(17)10-5-7-15-8-6-10/h1-4,10,15H,5-9H2,(H,16,17)
• InChI Key： ZHAFQUSHNYHTHE-UHFFFAOYSA-N
• SMILES： N1CCC(C(NCC2=CC=CC=C2F)=O)CC1

Additional information on N-(2-fluorophenyl)methylpiperidine-4-carboxamide

Introduction to N-(2-fluorophenyl)methylpiperidine-4-carboxamide (CAS No. 923138-49-2)

N-(2-fluorophenyl)methylpiperidine-4-carboxamide, identified by its CAS number 923138-49-2, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom in the aromatic ring and the piperidine moiety contributes to its distinct chemical behavior, making it a valuable candidate for further investigation.

The molecular structure of N-(2-fluorophenyl)methylpiperidine-4-carboxamide consists of a piperidine ring substituted with a methyl group at the 1-position and an amide linkage at the 4-position, connected to a 2-fluorophenyl group. This configuration imparts specific electronic and steric properties that are highly relevant in medicinal chemistry. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are crucial factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic profiles. Research has demonstrated that the introduction of fluorine atoms into organic molecules can lead to improved bioavailability, prolonged half-life, and increased selectivity. N-(2-fluorophenyl)methylpiperidine-4-carboxamide exemplifies this trend, as it combines the benefits of fluorine substitution with the versatile piperidine scaffold.

The piperidine ring is a common pharmacophore in many drugs, known for its ability to modulate biological activity through interactions with target proteins. Its structural flexibility allows for the optimization of various pharmacokinetic properties. In the case of N-(2-fluorophenyl)methylpiperidine-4-carboxamide, the amide group further enhances its potential as a drug candidate by providing a site for hydrogen bonding interactions, which are essential for receptor binding.

Recent studies have explored the synthesis and characterization of N-(2-fluorophenyl)methylpiperidine-4-carboxamide as part of larger research efforts aimed at developing new therapeutic agents. These studies have highlighted its potential in various pharmacological contexts, including central nervous system (CNS) disorders and inflammatory conditions. The compound's ability to interact with multiple biological targets makes it an attractive scaffold for drug discovery.

The synthesis of N-(2-fluorophenyl)methylpiperidine-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluorine substituent efficiently. These methods not only enhance the synthetic route but also contribute to the overall quality of the final product.

Electrochemical studies on N-(2-fluorophenyl)methylpiperidine-4-carboxamide have provided valuable insights into its redox properties. Understanding these properties is crucial for assessing its potential as an active pharmaceutical ingredient (API) and for designing delivery systems that optimize its bioavailability. The compound's stability under various electrochemical conditions suggests its suitability for use in formulations that require controlled release mechanisms.

The impact of fluorine substitution on the electronic properties of N-(2-fluorophenyl)methylpiperidine-4-carboxamide has been extensively studied through computational chemistry methods. These studies have revealed that fluorine atoms can significantly influence the molecule's reactivity and binding affinity. By leveraging computational models, researchers can predict how modifications to the structure will affect its biological activity, thereby accelerating the drug discovery process.

In conclusion, N-(2-fluorophenyl)methylpiperidine-4-carboxamide (CAS No. 923138-49-2) represents a promising compound in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the development of new therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in drug discovery and development.